Cas no 643745-09-9 (tert-butyl N-(3-chloro-4-cyanophenyl)carbamate)

• Product Name: tert-butyl N-(3-chloro-4-cyanophenyl)carbamate
• CAS No: 643745-09-9
• MF: C₁₂H₁₃ClN₂O₂
• MW: 252.696821928024
• CID: 4096465
• PubChem ID: 65143050
• Update Time: 2025-08-01

tert-butyl N-(3-chloro-4-cyanophenyl)carbamate Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, (3-chloro-4-cyanophenyl)-, 1,1-dimethylethyl ester
• tert-butyl N-(3-chloro-4-cyanophenyl)carbamate
• EN300-130418
• 643745-09-9
• AKOS014476509

• Inchi： 1S/C12H13ClN2O2/c1-12(2,3)17-11(16)15-9-5-4-8(7-14)10(13)6-9/h4-6H,1-3H3,(H,15,16)
• InChI Key： WJJVVCJYQAXWLQ-UHFFFAOYSA-N
• SMILES： ClC1=C(C#N)C=CC(=C1)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 252.0665554Da
• Monoisotopic Mass: 252.0665554Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 329
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 62.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylcarbamic acid esters